Cas no 41274-23-1 ((Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide)

• Product Name: (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide
• CAS No: 41274-23-1
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 3977439
• PubChem ID: 5640398
• Update Time: 2025-06-08

(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, N-(phenylsulfonyl)-N'-2-pyridinyl-
• (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide
• F1503-0001
• AB00089076-01
• N'-(phenylsulfonyl)-N-pyridin-2-ylbenzenecarboximidamide
• HMS1429M21
• N'-(benzenesulfonyl)-N-pyridin-2-ylbenzenecarboximidamide
• AKOS001603626
• SR-01000107807-2
• SR-01000107807
• (Z)-N'-(phenylsulfonyl)-N-(pyridin-2-yl)benzimidamide
• 41274-23-1
• SR-01000107807-1

• Inchi： 1S/C18H15N3O2S/c22-24(23,16-11-5-2-6-12-16)21-18(15-9-3-1-4-10-15)20-17-13-7-8-14-19-17/h1-14H,(H,19,20,21)
• InChI Key： ZNYUPEQXQIKTKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(/N=C(/C1C=CC=CC=1)\NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 337.08849790Da
• Monoisotopic Mass: 337.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide

Comprehensive Overview of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide (CAS No. 41274-23-1)

(Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide, with the CAS number 41274-23-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzenesulfonyl group, a pyridine ring, and an imidamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide is C₁₈H₁₅N₃OS, and its molecular weight is approximately 325.39 g/mol. The compound's structure can be represented as follows:

Recent studies have highlighted the potential of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide have been extensively studied to assess its suitability for drug development. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

Toxicological assessments have shown that (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before it can be advanced to clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

In conclusion, (Z)-N'-(benzenesulfonyl)-N-(pyridin-2-yl)benzenecarboximidamide (CAS No. 41274-23-1) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.